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Compound of Interest

2-Oxothiazolidine-4-carboxylic
Compound Name: d
aci

Cat. No.: B017855

An In-depth Technical Guide to 2-
Oxothiazolidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of the chemical and physical properties,
biological activity, and experimental methodologies related to 2-Oxothiazolidine-4-carboxylic
acid (OTC), a compound of significant interest for its therapeutic potential.

Core Chemical and Physical Properties

2-Oxothiazolidine-4-carboxylic acid, also known as Procysteine, is a heterocyclic compound
that serves as a prodrug of L-cysteine.[1] Its structure protects the sulfhydryl group from
oxidation, allowing for efficient transport into cells.[1]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 2-Oxothiazolidine-4-
carboxylic acid.
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Property Value Source(s)
Molecular Formula C4H5NO3S [2][3]
Molecular Weight 147.15 g/mol [2][3]

White to off-white crystalline
Appearance ] [3114]
powder/solid

Melting Point 171-173 °C [3][4]
Solubility Soluble in water [31[4]
Density 1.582 g/cm3 (Predicted) [4]
pKa 3.15 [3]
Specific Rotation -64° (c=1, H20) [4]
XLogP3 -0.1 (2]

Biological Activity and Signaling Pathways

The primary mechanism of action of OTC is to deliver cysteine, the rate-limiting amino acid for
the synthesis of glutathione (GSH), which is a crucial endogenous antioxidant.[1] By increasing
intracellular GSH levels, OTC enhances the cellular antioxidant defense system, protecting
cells from oxidative damage.[1][5]

Conversion to Cysteine and Glutathione Synthesis

Once inside the cell, OTC is metabolized by the enzyme 5-oxoprolinase to L-cysteine, which
then becomes available for glutathione synthesis.[1][6] This process is fundamental to its
antioxidant effects.
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5-Oxoprolinase

2-Oxothiazolidine-4-carboxylic acid
(OTC)

Hydrolysis

Glutamate + Glycine L-Cysteine

Glutathione (GSH)
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Cellular Environment

oTC

nhibits

1t Glutathione (GSH) | Vascular Calcification | VEGF Expression

| Reactive Oxygen Species (ROS)

nhibits Inhibition of

NF-kB Activation

Promotes

I Inflammatory Cytokines
(IL-6, Ccl2)
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1. Cell Culture
(e.g., VSMCs, RPE cells)

Y

2. Treatment
- Control
- Stressor (e.g., TNF-a, High Ca/P)
- Stressor + OTC (various conc.)

Y

3. Incubation
(e.qg., 24-72 hours)

A\

4. Sample Collection
- Cell Lysates
- Conditioned Media

Y

5. Downstream Analysis

- T ~
T

~

Analysis Techniques >~

//// ///// \\ \\\\\
Western Blot gPCR ELISA Calcification Assay
(e.g., NF-kB, SM22a) (e.g., IL-6, Ccl2 mRNA) (e.g., IL-6, VEGF protein) (e.g., Alizarin Red S)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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